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Compound of Interest

Compound Name:
(R)-2-Amino-2-cyclopentylacetic

acid

Cat. No.: B555626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core physical and chemical properties of

cyclopentylglycine derivatives. These non-proteinogenic amino acids are crucial building blocks

in medicinal chemistry and drug discovery, primarily due to the unique conformational

constraints imposed by the cyclopentyl ring. Their applications range from modulating

neurotransmitter systems to serving as scaffolds in novel therapeutics.[1][2] This document

details their fundamental properties, analytical characterization methods, and synthesis

workflows to support ongoing research and development.

Core Physical and Chemical Properties
Cyclopentylglycine exists as two main enantiomers, D- and L-cyclopentylglycine. Their physical

and chemical properties are foundational for their application in synthesis and biological

assays. The data presented below has been compiled from various chemical data repositories.

Table 1: Quantitative Physicochemical Data for Cyclopentylglycine Enantiomers
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Property
D-
Cyclopentylglycine

L-
Cyclopentylglycine

Reference

CAS Number 2521-86-0 2521-84-8 [3][4]

Molecular Formula C₇H₁₃NO₂ C₇H₁₃NO₂ [3][4][5]

Molecular Weight 143.18 g/mol 143.18 g/mol [3][4][5]

Appearance
White to off-white

powder/crystals

White to off-white

powder/crystals
[6][7]

Boiling Point
276.56 °C at 760

mmHg (Predicted)

276.6 °C at 760

mmHg
[3][4]

Density
1.168 g/cm³

(Predicted)
1.167 g/cm³ [3][4]

pKa Not specified
2.49 ± 0.10

(Predicted)
[3]

LogP Not specified 1.28880 [3]

Solubility Soluble in water.[7] Soluble in water.[7]

Storage Temperature 2-8 °C 0 °C [3][4]

Synthesis and Characterization Workflows
The synthesis and analysis of cyclopentylglycine derivatives follow a structured workflow, from

initial reaction to final characterization, ensuring purity and structural integrity.

General Synthesis Workflow
The synthesis of N-substituted glycine derivatives can be achieved through various methods,

including green synthesis protocols that are environmentally friendly.[8] A typical workflow

involves the reaction of an alkyl amine with a haloacetic acid followed by purification.
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Starting Materials
(Alkyl Amine, Chloroacetic Acid)

Nucleophilic Substitution
(Aqueous solution, 24h stir)

1. Mix Solvent Removal
(Rotary Evaporator)

2. Isolate Purification
(Acetone Wash)

3. Wash Acidification & Recrystallization
(HCl)

4. Purify Final Product
(N-substituted Glycine Derivative)

5. Finalize

Crude Synthesized Product

Purification
(e.g., Recrystallization, Chromatography)

Purity Assessment
(HPLC, GC, TLC)

Structural Elucidation

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(Exact Mass)

FT-IR Spectroscopy
(Functional Groups) Characterized Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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